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Chemical Profile: Phosphorus Trichloride (PCls)

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Octyltin trichloride

CAS No.: 3091-25-6

Cat. No.: S773739

The table below summarizes key information about Phosphorus Trichloride based on the search results.

Property Description

Chemical PCls [1] [2]

Formula

IUPAC Name Trichlorophosphane [1] [2]
Structure & Trigonal pyramidal [2]
Shape

Physical State Colorless to yellow fuming liquid [1] [2]

Key Reaction Reacts with tin(Il) chloride (SnCl2) to generate a transient pnictogen(l) species,
which can be trapped by other reagents [3]

Reaction with Violent hydrolysis to form phosphorous acid (HsPOs) and hydrochloric acid (HCI) [1]
Water [2]

Primary Hazard  Highly toxic, corrosive, and reacts readily with water to release HCI fumes [1]

FAQs and Technical Guidance
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While explicit troubleshooting guides were not found, here are answers to some fundamental questions based

on the available data.

What is the role of phosphorus trichloride in reactions with tin compounds? Phosphorus trichloride acts
as a reactant with tin(II) chloride (SnClz2) to produce a highly reactive, transient pnictogen(I) species. This in-
situ generated species is the key intermediate that facilitates further reactions, such as cycloadditions with
compounds like 1,4-diazabutadienes to form heterocyclic cations [3]. The PCls itself is not a catalyst in the

traditional sense but a reagent consumed to create the active species.

Why did my reaction produce unexpected side products or no product? The search results do not
provide a direct troubleshooting guide for this issue. However, general principles for handling PCls suggest

critical factors to consider:

e Moisture: The reaction is highly sensitive to moisture. The presence of even small amounts of water
can hydrolyze PCls, consuming the reagent and generating HCI, which can poison the reaction or
lead to undesired side reactions [1] [2].

¢ Stoichiometry: The generation of the active pnictogen(l) species depends on a specific molar ratio
between PCls and SnClz. An incorrect ratio could lead to incomplete reaction or different products [3].

e Trapping Agent: The transient species must be trapped by a suitable substrate (e.g., 1,4-
diazabutadienes). The absence, incorrect quantity, or poor reactivity of this trapping agent would
result in low yields [3].

What are the critical safety precautions when working with phosphorus trichloride? Working with PCls

requires extreme caution due to its:

¢ Toxicity and Corrosiveness: It is highly toxic and corrosive, causing severe burns to skin, eyes, and
the respiratory tract [1] [2].

¢ Reactivity with Water: It reacts violently with water. All equipment and solvents must be thoroughly
dried.

¢ Personal Protective Equipment (PPE): Use in a certified fume hood, wear appropriate gloves (e.g.,
nitrile), and use eye and face protection [1].

Suggested Experimental Workflow

The following diagram outlines a general logical workflow for planning an experiment based on PCls,

incorporating safety and optimization considerations.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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